Cas no 177538-70-4 (2H-1,4-Benzoxazin-5-amine)

• Product name: 2H-1,4-Benzoxazin-5-amine
• CAS No: 177538-70-4
• MF: C₈H₈N₂O
• MW: 148.16192
• CID: 112654
• PubChem ID: 45079002

2H-1,4-Benzoxazin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-5-amine
• 2H-1,4-Benzoxazin-5-amine(9CI)
• DTXSID60663635
• 177538-70-4

• Inchi： InChI=1S/C8H8N2O/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-4H,5,9H2
• InChI Key： WYXZFYVGOMVKEG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(N)=C2N=CC1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 47.61